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Compound of Interest

Compound Name: 6-(Methoxycarbonyl)nicotinic acid

Cat. No.: B092421

This document provides immediate safety, handling, and disposal protocols for 6-
(Methoxycarbonyl)nicotinic acid, tailored for researchers, scientists, and professionals in
drug development. Our aim is to be your preferred resource for laboratory safety, fostering trust
by delivering information that extends beyond the product itself.

Hazard Identification and Personal Protective
Equipment (PPE)

While a specific Safety Data Sheet (SDS) for 6-(Methoxycarbonyl)nicotinic acid is not readily
available, data from the closely related compound, Nicotinic Acid, indicates that it can cause
serious eye irritation.[1][2][3] As a prudent measure, 6-(Methoxycarbonyl)nicotinic acid
should be handled with the same or greater level of caution. The primary hazards are
anticipated to be eye, skin, and respiratory irritation from the powdered form.

Arisk assessment is crucial to determine the appropriate PPE for any procedure.[4] The
minimum required PPE for handling 6-(Methoxycarbonyl)nicotinic acid includes:

o Body Protection: A standard laboratory coat is required to protect clothing and skin from
potential splashes and spills.[5][6][7]

e Hand Protection: Disposable nitrile gloves are the minimum requirement for incidental
contact.[6][7] If prolonged contact is anticipated, consider gloves with greater chemical
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resistance. Always inspect gloves before use and use proper removal techniques to avoid
skin contact.[1][8]

o Eye and Face Protection: Safety glasses with side shields are the minimum requirement.[6]
[8] If there is a splash hazard, safety goggles and a face shield should be worn.[5][6][7]

» Respiratory Protection: If working in a poorly ventilated area or if dust generation is likely, an
N95 respirator or a higher level of respiratory protection should be used to prevent
inhalation.[5][8]

Quantitative Data Summary

The following table summarizes key safety and physical property data derived from Nicotinic
Acid, which should be considered as indicative for 6-(Methoxycarbonyl)nicotinic acid until

specific data is available.

Property Value Source

H319: Causes serious eye
Hazard Statements irritation. H402: Harmful to Sigma-Aldrich

aquatic life.

P264, P273, P280,
Precautionary Statements P305+P351+P338, Sigma-Aldrich
P337+P313, P501

Boiling Point Decomposes above >236.6 °C ~ Carl ROTH

Biodegradability Readily biodegradable. Chemos GmbH

Operational Plan: Step-by-Step Guidance

 Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[3][9] Keep
away from heat and direct sunlight.[10]

» Ventilation: Always handle 6-(Methoxycarbonyl)nicotinic acid in a well-ventilated area,
preferably within a chemical fume hood, to minimize inhalation of dust.[2][8][10][11]
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e Personal Protective Equipment (PPE): Before handling, ensure all required PPE is worn
correctly (see section 1).

» Dispensing: When weighing or transferring the powder, do so carefully to avoid creating dust.
[8] Use appropriate tools (e.g., spatula, weigh paper).

e Spill Management:

o Minor Spills: For small spills, mechanically recover the product using a scoop or vacuum,
avoiding dust generation.[11] Place the collected material in a suitable, closed container
for disposal.[8]

o Major Spills: In the event of a large spill, evacuate the area and follow your institution's
emergency procedures.

e Hygiene: Wash hands thoroughly with soap and water after handling the chemical, before
breaks, and at the end of the workday.[1][8][11]

o Waste Collection: Collect all waste material, including contaminated PPE and disposable
equipment, in a designated and properly labeled hazardous waste container.

o Disposal Method: Dispose of the chemical waste through a licensed disposal company.[8]
One approved method is to dissolve or mix the material with a combustible solvent and burn
it in a chemical incinerator equipped with an afterburner and scrubber.[8]

e Environmental Precautions: Do not allow the product to enter drains or waterways.[1][8]

Experimental Workflow

The following diagram outlines the standard workflow for handling 6-
(Methoxycarbonyl)nicotinic acid in a laboratory setting.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.cdhfinechemical.com/images/product/msds/134_1137691017_NicotinicAcid-CASNO-59-67-6-MSDS.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-NICOTINIC-ACID-CASNO-59-67-04905-EN.aspx
https://www.cdhfinechemical.com/images/product/msds/134_1137691017_NicotinicAcid-CASNO-59-67-6-MSDS.pdf
https://www.sigmaaldrich.com/HK/zh/sds/sial/n4126
https://www.cdhfinechemical.com/images/product/msds/134_1137691017_NicotinicAcid-CASNO-59-67-6-MSDS.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-NICOTINIC-ACID-CASNO-59-67-04905-EN.aspx
https://www.cdhfinechemical.com/images/product/msds/134_1137691017_NicotinicAcid-CASNO-59-67-6-MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/134_1137691017_NicotinicAcid-CASNO-59-67-6-MSDS.pdf
https://www.sigmaaldrich.com/HK/zh/sds/sial/n4126
https://www.cdhfinechemical.com/images/product/msds/134_1137691017_NicotinicAcid-CASNO-59-67-6-MSDS.pdf
https://www.benchchem.com/product/b092421?utm_src=pdf-body
https://www.benchchem.com/product/b092421?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092421?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Preparation

Start:
Review SDS and Procedures

Don Appropriate PPE:

- Lab Coat
- Gloves
- Safety Goggles

A

Prepare Workspace:
- Chemical Fume Hood
- Spill Kit Ready

Handling
Y

[Weighing and Dispensingj

A

Perform Experiment

Cleanup €L' Disposal

[ Decontaminate Workspace j

A

Dispose of Waste:

- Chemical Waste
- Contaminated PPE

A

4
Remove PPE
4

A

Wash Hands

End

Click to download full resolution via product page

Caption: Workflow for Handling 6-(Methoxycarbonyl)nicotinic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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